Cas no 1009818-70-5 (Ethyl 4-chloro-1H-indole-3-carboxylate)

• Product Name: Ethyl 4-chloro-1H-indole-3-carboxylate
• CAS No: 1009818-70-5
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD11617103
• CID: 1036338
• PubChem ID: 16726374
• Update Time: 2025-10-30

Ethyl 4-chloro-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-1H-indole-3-carboxylate
• 1H-INDOLE-3-CARBOXYLIC ACID,4-CHLORO-,ETHYL ESTER
• CS-0439725
• Ethyl4-chloro-1H-indole-3-carboxylate
• AC2676
• MFCD11617103
• SY058818
• AKOS016000831
• 1009818-70-5
• A925395
• DTXSID30587379
• Ethyl 4-Chloroindole-3-carboxylate

• MDL： MFCD11617103
• Inchi： 1S/C11H10ClNO2/c1-2-15-11(14)7-6-13-9-5-3-4-8(12)10(7)9/h3-6,13H,2H2,1H3
• InChI Key： YPSJYWHNSKLBBW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(C(=O)OCC)=CN2

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.1Ų

Additional information on Ethyl 4-chloro-1H-indole-3-carboxylate

Ethyl 4-chloro-1H-indole-3-carboxylate: A Comprehensive Overview

Ethyl 4-chloro-1H-indole-3-carboxylate, with the CAS number 1009818-70-5, is a significant compound in the field of organic chemistry, particularly in pharmaceutical and agrochemical research. This compound is a derivative of indole, a heterocyclic aromatic compound, and is widely studied for its potential applications in drug development and as an intermediate in various chemical syntheses.

The structure of Ethyl 4-chloro-1H-indole-3-carboxylate consists of an indole ring system with a chlorine substituent at the 4-position and an ethoxycarbonyl group at the 3-position. The indole ring, which is a bicyclic structure composed of a benzene ring fused to a pyrrole ring, is known for its versatility in chemical reactivity and biological activity. The substitution pattern in this compound plays a crucial role in determining its chemical properties and biological interactions.

Recent studies have highlighted the importance of Ethyl 4-chloro-1H-indole-3-carboxylate as a key intermediate in the synthesis of various bioactive compounds. For instance, researchers have explored its role in the development of new antibiotics, anticancer agents, and pesticides. The ethoxycarbonyl group at the 3-position makes this compound highly reactive, enabling it to undergo various transformations such as hydrolysis, esterification, and nucleophilic substitutions.

One of the most notable applications of Ethyl 4-chloro-1H-indole-3-carboxylate is in the synthesis of indole-based drugs. Indole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antifungal, and antitumor properties. By modifying the substituents on the indole ring, chemists can tailor the compound's activity to target specific biological pathways or diseases.

In addition to its role as an intermediate, Ethyl 4-chloro-1H-indole-3-carboxylate has been studied for its potential as a building block in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that indole derivatives can exhibit desirable electronic characteristics when incorporated into conjugated systems.

The synthesis of Ethyl 4-chloro-1H-indole-3-carboxylate typically involves multi-step processes that include Friedel-Crafts alkylation or acylation followed by substitution reactions. Researchers have also explored alternative methods to improve the efficiency and sustainability of these syntheses, such as using microwave-assisted synthesis or catalytic systems to reduce reaction times and minimize waste.

From an environmental perspective, Ethyl 4-chloro-1H-indole-3-carboxylate has been evaluated for its biodegradability and ecological impact. Studies indicate that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Ethyl 4-chloro-1H-indole-3-carboxylate is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs, materials, and chemical processes. As ongoing studies continue to uncover new applications and insights into this compound's properties, it remains at the forefront of scientific innovation.